4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide

• Molecular Formula: C13H12N2O2S2
• Molecular Weight: 292.4 g/mol
• IUPAC Name: 4-cyano-N-(2-thiophen-2-ylethyl)benzenesulfonamide
• InChI: InChI=1S/C13H12N2O2S2/c14-10-11-3-5-13(6-4-11)19(16,17)15-8-7-12-2-1-9-18-12/h1-6,9,15H,7-8H2
• InChI Key: MXAMELFRDDGOFU-UHFFFAOYSA-N
• SMILES: C1=CSC(=C1)CCNS(=O)(=O)C2=CC=C(C=C2)C#N

Description

4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide, also known as TAK-715, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications. This compound has been shown to have inhibitory effects on several key enzymes and signaling pathways, making it a promising candidate for the treatment of various diseases and disorders.

Mechanism of Action

4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide exerts its inhibitory effects on various enzymes and signaling pathways through binding to their active sites. Specifically, this compound binds to the ATP-binding site of p38 MAP kinase, preventing its activation and subsequent downstream signaling. This leads to the inhibition of inflammatory cytokine production, apoptosis, and cell differentiation.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects, including the inhibition of proinflammatory cytokine production, apoptosis, and cell differentiation. It has also been shown to have anti-tumor effects, making it a promising candidate for cancer therapy. Additionally, this compound has been shown to have neuroprotective effects, making it a potential treatment for neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide for lab experiments is its high potency and selectivity for its target enzymes and signaling pathways. This makes it a valuable tool for studying the role of these pathways in various cellular processes. However, one limitation of this compound is its potential off-target effects, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for the research and development of 4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide. One potential direction is the optimization of its pharmacokinetic properties, such as its bioavailability and half-life, to improve its efficacy and reduce its potential side effects. Another potential direction is the investigation of its potential therapeutic applications in various diseases and disorders, such as cancer, neurodegenerative diseases, and inflammatory disorders. Additionally, the development of novel derivatives of this compound may lead to the discovery of more potent and selective inhibitors of its target enzymes and signaling pathways.

Synthesis Methods

The synthesis of 4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide involves several steps, including the reaction of 2-bromoethylthiophene with 4-cyanobenzenesulfonyl chloride, followed by the reaction of the resulting intermediate with 2-aminoethanol. The final product is obtained after purification through column chromatography and recrystallization. This method has been optimized to produce high yields of pure this compound, making it suitable for large-scale production.

Scientific Research Applications

4-cyano-N-[2-(2-thienyl)ethyl]benzenesulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to have inhibitory effects on several key enzymes and signaling pathways, including p38 MAP kinase, JNK, and IKK. These pathways are involved in various cellular processes, such as inflammation, apoptosis, and cell differentiation, making this compound a promising candidate for the treatment of various diseases and disorders.